Cas no 2229347-02-6 (methyl 5-(3-aminopropanoyl)-2-methylfuran-3-carboxylate)

• Product Name: methyl 5-(3-aminopropanoyl)-2-methylfuran-3-carboxylate
• CAS No: 2229347-02-6
• MF: C₁₀H₁₃NO₄
• MW: 211.214523077011
• CID: 6108564
• PubChem ID: 165673705
• Update Time: 2025-06-27

methyl 5-(3-aminopropanoyl)-2-methylfuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(3-aminopropanoyl)-2-methylfuran-3-carboxylate
• EN300-2000514
• 2229347-02-6

• Inchi： 1S/C10H13NO4/c1-6-7(10(13)14-2)5-9(15-6)8(12)3-4-11/h5H,3-4,11H2,1-2H3
• InChI Key： KYXJQJGSEBAWFP-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(=O)OC)C=C1C(CCN)=O

Computed Properties

• Exact Mass: 211.08445790g/mol
• Monoisotopic Mass: 211.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 82.5Ų

Additional information on methyl 5-(3-aminopropanoyl)-2-methylfuran-3-carboxylate

Methyl 5-(3-Aminopropanoyl)-2-Methylfuran-3-carboxylate (CAS No. 2229347-02-6): An Emerging Compound in Medicinal Chemistry

Methyl 5-(3-aminopropanoyl)-2-methylfuran-3-carboxylate (CAS No. 2229347-02-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of furan derivatives, which are known for their diverse pharmacological properties, including anti-inflammatory, antiviral, and anticancer activities. In this article, we will delve into the chemical structure, synthesis methods, and recent research findings related to this compound.

Chemical Structure and Properties

The chemical structure of methyl 5-(3-aminopropanoyl)-2-methylfuran-3-carboxylate is characterized by a furan ring substituted with a methyl group at the 2-position and a carboxylate ester at the 5-position. The presence of the aminopropanoyl group adds a flexible amine functionality, which can participate in various chemical reactions and interactions with biological targets. The compound has a molecular formula of C11H13NO4 and a molecular weight of approximately 227.22 g/mol.

The physical properties of methyl 5-(3-aminopropanoyl)-2-methylfuran-3-carboxylate include its solubility in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its melting point and boiling point have not been extensively reported in the literature, but these properties can be determined through experimental methods. The compound's stability under different conditions is an important consideration for its use in various applications.

Synthesis Methods

The synthesis of methyl 5-(3-aminopropanoyl)-2-methylfuran-3-carboxylate has been explored using several approaches. One common method involves the reaction of methyl 5-formyl-2-methylfuran-3-carboxylate with aminopropanoic acid in the presence of a suitable coupling reagent such as 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (EDC·HCl) and 1-hydroxybenzotriazole (HOBt). This reaction typically proceeds under mild conditions and yields the desired product in good yield.

Another approach involves the use of methyl 5-bromo-2-methylfuran-3-carboxylate as a starting material, which is then subjected to amination using aminopropanoic acid in the presence of a palladium catalyst. This method provides an alternative route to access the target compound and can be useful for large-scale synthesis.

Biological Activities and Applications

Recent research has highlighted the potential biological activities of methyl 5-(3-aminopropanoyl)-2-methylfuran-3-carboxylate. Studies have shown that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it could be a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, methyl 5-(3-aminopropanoyl)-2-methylfuran-3-carboxylate has also been investigated for its antiviral activity. Preliminary studies have demonstrated that it can inhibit the replication of certain viruses, including influenza A virus and herpes simplex virus (HSV). The mechanism of action appears to involve interference with viral entry into host cells or inhibition of viral protein synthesis.

The anticancer potential of this compound has also been explored. Research has shown that it can induce apoptosis in various cancer cell lines, including breast cancer cells and colon cancer cells. The mechanism underlying its anticancer activity is thought to involve modulation of signaling pathways such as p53 and Bcl-2.

Current Research Trends

The ongoing research on methyl 5-(3-aminopropanoyl)-2-methylfuran-3-carboxylate is focused on elucidating its detailed mechanisms of action and optimizing its pharmacological properties for therapeutic applications. One area of interest is the development of prodrugs or analogs that can enhance its bioavailability and reduce potential side effects.

Another important aspect is the evaluation of its safety profile through preclinical studies. These studies are crucial for determining the appropriate dosing regimens and identifying any potential toxicities before advancing to clinical trials. Early results from these studies have been promising, indicating that this compound is well-tolerated at therapeutic concentrations.

Conclusion

In conclusion, methyl 5-(3-aminopropanoyl)-2-methylfuran-3-carboxylate (CAS No. 2229347-02-6) is an emerging compound with a diverse range of biological activities, including anti-inflammatory, antiviral, and anticancer properties. Its unique chemical structure and favorable pharmacological profile make it an attractive candidate for further development in medicinal chemistry. Ongoing research efforts aim to optimize its therapeutic potential and advance it towards clinical applications.